N-(2-ethoxyphenyl)-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C22H19N3O2S2/c1-2-27-18-11-7-6-10-17(18)25-19(26)13-29-22-20-16(15-8-4-3-5-9-15)12-28-21(20)23-14-24-22/h3-12,14H,2,13H2,1H3,(H,25,26)
• InChI Key: QDGCHDSAOWILDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2C(=CS3)C4=CC=CC=C4
• Molecular Formula: C22H19N3O2S2
• Molecular Weight: 421.5 g/mol

Description

N-(2-ethoxyphenyl)-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide, also known as EPTA, is a thienopyrimidine-based compound that has shown potential in various scientific research applications. This compound has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide is still under investigation. However, it has been proposed that this compound may exert its effects by inhibiting various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound has also been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, protection of neurons from oxidative stress, and reduction of inflammation. This compound has also been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation. Additionally, this compound has been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide has several advantages for lab experiments, including its ease of synthesis, good pharmacokinetic properties, and unique biochemical and physiological effects. However, there are also some limitations to using this compound in lab experiments. For example, this compound may exhibit off-target effects, and its exact mechanism of action is still under investigation.

Future Directions

There are several future directions for further research on N-(2-ethoxyphenyl)-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide. One area of research could be to investigate the potential of this compound as a therapeutic agent for cancer and neurodegenerative diseases. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of this compound analogs with improved pharmacokinetic properties and reduced off-target effects could also be an area of future research.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide has shown potential in various scientific research applications, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and reduce inflammation. Additionally, this compound has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.